Cas no 789-25-3 (Triphenylsilane)

Triphenylsilane structure
Triphenylsilane structure
Product Name:Triphenylsilane
CAS No:789-25-3
MF:C18H16Si
MW:260.405145645142
MDL:MFCD00003003
CID:39920
PubChem ID:87576535
Update Time:2025-10-05

Triphenylsilane Chemical and Physical Properties

Names and Identifiers

    • Triphenylsilane
    • Triphenylhydrosilane
    • triphenyl-silan
    • Triphenylsilaneminoffwhitepowder
    • Triphenysilane
    • Tri(phenyl)silicon
    • triphenylsilicon
    • 1,1′,1′′-Silylidynetrisbenzene
    • NSC 12565
    • Triphenylsilane,min.97%
    • SILANE, TRIPHENYL-
    • TRIPHENYLSILANE FOR SYNTHESIS
    • 1,1′,1′′-Silylidynetris[benzene] (ACI)
    • Silane, triphenyl- (6CI, 8CI, 9CI)
    • LS 6390
    • SIT 8665
    • MDL： MFCD00003003
    • Inchi： 1S/C18H16Si/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15,19H
    • InChI Key： AKQNYQDSIDKVJZ-UHFFFAOYSA-N
    • SMILES： [SiH](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
    • BRN： 978182

Computed Properties

  • Exact Mass: 260.10200
  • Monoisotopic Mass: 259.094302
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 160
  • Melting Point: 45.0 to 47.0 deg-C
  • Boiling Point: 184°C/6mmHg(lit.)
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Refractive Index: 1.618 (20 C)
  • Solubility: 溶解大多数有机溶剂。
  • Water Partition Coefficient: React
  • PSA: 0.00000
  • LogP: 1.93510
  • Sensitiveness: Air Sensitive
  • Solubility: Dissolved in most organic solvents, many reactions are carried out in CH2Cl2 or THF.
  • Vapor Pressure: No data available

Triphenylsilane Security Information

Triphenylsilane Customs Data

  • HS CODE：29310095
  • Customs Data：

    China Customs Code:

    29310095

Triphenylsilane Pricemore >>

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Triphenylsilane Production Method

Production Method 1

379-50-0 379-50-0
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Silicate(1-), tetraethoxyhydro-, potassium (1:1), (TB-5-12)- Solvents: Tetrahydrofuran
Reference
Hydride transfer reactions between penta- and tetra-coordinate silicon derivatives
Corriu, R. J. P.; Guerin, C.; Henner, B. J. L.; Wang, Q., Journal of Organometallic Chemistry, 1992, 439(1),

Production Method 2

47102-67-0 47102-67-0
31270-13-0 31270-13-0
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Pentacoordinated silicon anions: synthesis and reactivity
Brefort, Jean Louis; Corriu, Robert J. P.; Guerin, Christian; Henner, Bernard J. L.; Wong Chi Man, Wong Wee Choy, Organometallics, 1990, 9(7), 2080-5

Production Method 3

76-86-8 76-86-8
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Hydrogen ,  2-Methyl-N-(tri-1-pyrrolidinylphosphoranylidene)-2-propanamine Catalysts: Chlorodicyclohexylborane Solvents: Dichloromethane-d2 ;  48 h, 10 bar, rt
Reference
Metal-free catalytic hydrogenolysis of chlorosilanes into hydrosilanes with "inverse" frustrated Lewis pairs
Durin, Gabriel; Berthet, Jean-Claude; Thuery, Pierre; Nicolas, Emmanuel ; Cantat, Thibault, ChemRxiv, 2023, 1, 1-9

Production Method 4

1562239-37-5 1562239-37-5
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Benzene-d6 ;  4 h, 1 bar, 60 °C
Reference
Hydrosilylation catalysis by an earth alkaline metal silyl: synthesis, characterization, and reactivity of bis(triphenylsilyl)calcium
Leich, Valeri; Spaniol, Thomas P.; Maron, Laurent; Okuda, Jun, Chemical Communications (Cambridge, 2014, 50(18), 2311-2314

Production Method 5

694-53-1 694-53-1
789-25-3 789-25-3
Reaction Conditions
1.1 Catalysts: 2642172-82-3 Solvents: Benzene-d6 ;  2 h, 37 °C
Reference
Organocalcium Complex-Catalyzed Selective Redistribution of ArSiH3 or Ar(alkyl)SiH2 to Ar3SiH or Ar2(alkyl)SiH
Li, Tao; McCabe, Karl N.; Maron, Laurent ; Leng, Xuebing ; Chen, Yaofeng, ACS Catalysis, 2021, 11(11), 6348-6356

Production Method 6

1829-41-0 1829-41-0
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Ethyl bromide ,  Sodium borohydride Catalysts: Hexamethylphosphoramide ,  Tetraoctylammonium bromide Solvents: Dichloromethane ;  24 h, rt
Reference
Synthesis of hydrosilanes via Lewis-base-catalyzed reduction of alkoxy silanes with NaBH4
Aoyagi, Keiya; Ohmori, Yu; Inomata, Koya; Matsumoto, Kazuhiro; Shimada, Shigeru; et al, Chemical Communications (Cambridge, 2019, 55(42), 5859-5862

Production Method 7

76-86-8 76-86-8
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Chloro[(dimethylsilyl)methyl]magnesium
Reference
Chlorotriphenylsilane
Turos, Edward, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 8

27607-76-7 27607-76-7
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: 2,2,6,6-Tetramethylpiperidine ,  Hydrogen Catalysts: Tris(2,6-difluorophenyl)borane Solvents: Benzene-d6 ;  48 h, 10 bar, 25 °C
Reference
Metal-free catalytic hydrogenolysis of silyl triflates and halides into hydrosilanes
Durin, Gabriel; Fontaine, Albane; Berthet, Jean-Claude; Nicolas, Emmanuel; Thuery, Pierre; et al, ChemRxiv, 2022, 1, 1-10

Production Method 9

27607-76-7 27607-76-7
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: (TB-5-11)-[2,6-Bis[[bis(1,1-dimethylethyl)phosphino-κP]oxy]phenyl-κC]dihydroirid… Solvents: Benzene-d6 ;  8 h, 1 bar, rt
Reference
The Role of (tBuPOCOP)Ir(I) and Iridium(III) Pincer Complexes in the Catalytic Hydrogenolysis of Silyl Triflates into Hydrosilanes
Durin, Gabriel; Berthet, Jean-Claude ; Nicolas, Emmanuel ; Thuery, Pierre; Cantat, Thibault, Organometallics, 2022, 41(14), 1786-1796

Production Method 10

775-12-2 775-12-2
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Butyllithium Catalysts: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  30 s, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  25 °C
Reference
Continuous-flow Si-H functionalizations of hydrosilanes via sequential organolithium reactions catalyzed by potassium tert-butoxide
Lee, Hyune-Jea; Kwak, Changmo; Kim, Dong-Pyo; Kim, Heejin, Green Chemistry, 2021, 23(3), 1193-1199

Production Method 11

47102-67-0 47102-67-0
31270-13-0 31270-13-0
789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Pentacoordinated silicon anions: reactivity toward strong nucleophiles
Corriu, Robert J. P.; Guerin, Christian; Henner, Bernard J. L.; Man, W. W. C. Wong Chi, Organometallics, 1988, 7(1), 237-8

Production Method 12

789-25-3 789-25-3
Reaction Conditions
1.1 Reagents: Magnesium Solvents: 2-Methyltetrahydrofuran ;  rt
1.2 Reagents: Trichlorosilane ;  rt
Reference
Study on recycle of 2-methyl tetrahydrofuran
Chen, Xuexi; Yu, Hang, Jingxi Shiyou Huagong Jinzhan, 2010, 11(11), 30-33

Triphenylsilane Raw materials

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Triphenylsilane Suppliers

Amadis Chemical Company Limited
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(CAS:789-25-3)Triphenylsilane
Order Number:A839533
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):382.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:789-25-3)Triphenylsilane
Order Number:LE4791;LE1753792
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
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Audited Supplier Audited Supplier
(CAS:789-25-3)Triphenylsilane
Order Number:sfd22591
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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789-25-3 (Triphenylsilane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:789-25-3)Triphenylsilane
A839533
Purity:99%
Quantity:500g
Price ($):382.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:789-25-3)Triphenylsilane
LE4791;LE1753792
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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